Cas no 74869-23-1 ()

• CAS No: 74869-23-1
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 6703018
• PubChem ID: 135390710
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C21H18/c1-3-16-14(2)21-17-9-5-4-8-15(17)12-13-20(21)19-11-7-6-10-18(16)19/h4-13H,3H2,1-2H3
• InChI Key： PGSJEOCIAIYOLH-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C=CC=1C1C=CC=CC=1C(CC)=C2C

Computed Properties

• Exact Mass: 270.140850574g/mol
• Monoisotopic Mass: 270.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes